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Compound of Interest

Compound Name: Diaminoguanidine

Cat. No.: B1197381 Get Quote

Disclaimer: Initial research indicates a potential ambiguity associated with CAS number 36062-

19-8. While this number is officially assigned to 1,3-Diaminoguanidine monohydrochloride, it

has been intermittently and incorrectly associated in some sources with 2-(2-chlorophenyl)-2-

nitrocyclohexanone, a precursor in the synthesis of ketamine. This guide will primarily focus on

the officially designated compound, 1,3-Diaminoguanidine monohydrochloride, and will also

provide a brief clarification on 2-(2-chlorophenyl)-2-nitrocyclohexanone to address the potential

confusion.

Part 1: 1,3-Diaminoguanidine Monohydrochloride
This section provides a comprehensive overview of 1,3-Diaminoguanidine
monohydrochloride, including its properties, biological activities, hazards, and applications.

Physicochemical Properties
1,3-Diaminoguanidine monohydrochloride is a white to light beige granular powder.[1][2] It is

highly soluble in water.[1]
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Property Value References

CAS Number 36062-19-8 [3]

Molecular Formula CH₇N₅·HCl [3]

Molecular Weight 125.56 g/mol [3]

Appearance
White to light beige granular

powder
[1][2]

Melting Point 180-182 °C (decomposes)

Solubility
50 mg/mL in water; insoluble in

methanol and ethanol
[3]

Density 1.94 g/cm³ [4][5]

InChI Key
HAZRIBSLCUYMQP-

UHFFFAOYSA-N
[3]

Biological Activity and Mechanism of Action
1,3-Diaminoguanidine monohydrochloride exhibits several biological activities:

Nitric Oxide Synthase (NOS) Inhibition: It has been shown to inhibit NOS isoforms, including

neuronal NOS (nNOS), by altering the heme group of the enzyme. This leads to a reduction

in the production of nitric oxide, a key signaling molecule.[3]

Antimicrobial Activity: The compound is effective against various Gram-positive and Gram-

negative bacteria, as well as fungi.[3] Its antimicrobial action is attributed to its ability to

disrupt bacterial cell membranes and inhibit essential enzymes in bacterial metabolism.[3]

Cholinesterase Inhibition: It also demonstrates inhibitory activity against acetylcholinesterase

and butyrylcholinesterase, suggesting potential for development as a neuroprotective agent.

[3]

Antidiabetic Potential: Studies have explored its potential as an antidiabetic agent.[1]

Hazards and Toxicological Information
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This compound is classified as harmful and an irritant.

Hazard Class Category GHS Code Description References

Acute toxicity -

Oral
Category 4 H302

Harmful if

swallowed
[1]

Skin

corrosion/irritatio

n

Category 2 H315
Causes skin

irritation

Serious eye

damage/eye

irritation

Category 2 H319
Causes serious

eye irritation
[1]

Specific target

organ toxicity –

single exposure

Category 3 H335

May cause

respiratory

irritation

[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[1]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Applications in Research and Development
1,3-Diaminoguanidine monohydrochloride is a versatile intermediate with several applications:
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Pharmaceutical Synthesis: It is a key starting material for the synthesis of various drugs.[1]

[6] Notably, it is an intermediate in the production of the anticoccidial drug robenidine and the

antiseptic chlorhexidine.[3][6]

Energetic Materials: Due to its high nitrogen content, it serves as a precursor for

dinitroguanidine-based compounds used in explosives and propellants.[5][6]

Agriculture: It is used as a plant growth regulator, promoting root development.[1]

Chemical Research: It undergoes condensation reactions with aldehydes and ketones to

form bis-guanidine derivatives and reacts with isothiocyanates to yield condensed

pyrimidines.[3][7]

Experimental Protocols
1.5.1 Synthesis of 1,3-Diaminoguanidine Monohydrochloride

Two common synthesis routes are reported:

From Guanidine Hydrochloride and Hydrazine Hydrate: This method involves the reaction of

guanidine hydrochloride with hydrazine hydrate in a toluene-water biphasic system under

reflux (100–110°C) for 8-10 hours.[3] Ammonium chloride is used as a catalyst.[3] The

product is then precipitated and purified.

From Sodium Thiocyanate and Hydrazine Hydrochloride: A two-step process where sodium

thiocyanate reacts with dimethyl sulfate to form methyl thiocyanate.[3] This intermediate then

reacts with hydrazine hydrochloride to yield 1,3-diaminoguanidine monohydrochloride.[3]

This method is noted for its high yield (90-95%).[3]

1.5.2 Synthesis of Bis-Guanidine Derivatives

This protocol describes the general condensation reaction of 1,3-diaminoguanidine
monohydrochloride with an aldehyde.

Materials: 1,3-Diaminoguanidine monohydrochloride, selected aldehyde (e.g.,

benzaldehyde), ethanol, and a suitable acid catalyst (e.g., acetic acid).

Procedure:
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Dissolve 1,3-Diaminoguanidine monohydrochloride in ethanol in a round-bottom flask.

Add a few drops of the acid catalyst to the solution.

Add the aldehyde (2 molar equivalents) dropwise to the solution while stirring.

Reflux the mixture for a specified time (typically 2-4 hours), monitoring the reaction

progress by thin-layer chromatography (TLC).

After completion, cool the reaction mixture to room temperature to allow the product to

crystallize.

Filter the solid product, wash with cold ethanol, and dry under vacuum.

Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to

obtain the pure bis-guanidine derivative.

Diagrams and Workflows
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Caption: Synthesis workflow for a bis-guanidine derivative.

Part 2: 2-(2-chlorophenyl)-2-nitrocyclohexanone
(Clarification)
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This compound is a precursor in the synthesis of Norketamine and Ketamine and is not

correctly identified by CAS number 36062-19-8.[8][9] Its actual CAS number is 2079878-75-2.

[10]

Physicochemical Properties
Property Value References

CAS Number 2079878-75-2 [10]

Molecular Formula C₁₂H₁₂ClNO₃ [11]

Molecular Weight 253.68 g/mol [11]

Appearance Yellow powder [9]

Boiling Point 412.5±45.0 °C (Predicted) [11]

Density 1.33±0.1 g/cm³ (Predicted) [11]

Primary Application: Synthesis of Norketamine and
Ketamine
2-(2-chlorophenyl)-2-nitrocyclohexanone (often abbreviated as 2-CPNCH) is a known precursor

for the synthesis of norketamine, which can then be converted to ketamine, a dissociative

anesthetic.[12][13] The synthesis typically involves the reduction of the nitro group to an amine,

followed by other modifications.[12] One reported method involves using zinc powder and

formic acid to reduce 2-CPNCH to norketamine.[12][13] Norketamine is then reacted with

formaldehyde and formic acid (Eschweiler-Clarke reaction) to synthesize ketamine.[12][13]

Synthesis Workflow Diagram
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Caption: Simplified workflow for Ketamine synthesis from 2-CPNCH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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